N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-hydroxypropyl)oxamide

• IUPAC Name: N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-hydroxypropyl)oxamide
• InChI: InChI=1S/C15H21N3O5S/c19-10-3-8-16-14(20)15(21)17-12-4-6-13(7-5-12)18-9-1-2-11-24(18,22)23/h4-7,19H,1-3,8-11H2,(H,16,20)(H,17,21)
• InChI Key: ZLTDVJYQDVGTOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)C(=O)NCCCO
• Molecular Formula: C15H21N3O5S
• Molecular Weight: 355.4 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-hydroxypropyl)oxamide, commonly known as DTTZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DTTZ is a thiazolidinedione derivative that has been synthesized using a unique method.

Mechanism of Action

Mode of Action

It is hypothesized that the compound may bind to its target, leading to a conformational change that affects the target’s function . .

Biochemical Pathways

The compound’s impact on biochemical pathways is currently unclear. Given its structure, it may be involved in pathways related to the function of its target

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound These factors can include pH, temperature, and the presence of other molecules

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTTZ in lab experiments is its high yield and purity. DTTZ is also stable and can be stored for long periods without degradation. However, one of the limitations of using DTTZ in lab experiments is its high cost. DTTZ is also not widely available, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DTTZ. One area of research is the development of DTTZ analogs with improved anti-cancer properties. Another area of research is the study of DTTZ in the treatment of metabolic disorders such as diabetes and obesity. Additionally, further research is needed to fully understand the mechanism of action of DTTZ and its potential applications in various fields.

Synthesis Methods

DTTZ is synthesized using a unique method that involves the reaction of 2-chloro-1,1,3-trioxo-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine with 3-hydroxypropylamine. The reaction results in the formation of DTTZ, which is then purified using column chromatography. The yield of DTTZ obtained using this method is high, making it an efficient method for synthesizing DTTZ.

Scientific Research Applications

DTTZ has been extensively studied for its potential applications in various fields. One of the most promising applications of DTTZ is in the field of cancer research. Studies have shown that DTTZ has anti-cancer properties and can inhibit the growth of cancer cells. DTTZ has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.